![molecular formula C19H21FN2O B5186507 1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide](/img/structure/B5186507.png)
1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide, also known as compound 1, is a synthetic compound that has been extensively studied for its potential therapeutic applications in the field of neuroscience. Compound 1 belongs to the class of piperidine carboxamides, which are known to modulate the activity of certain receptors in the brain.
Mechanism of Action
Compound 1 acts as a partial agonist at the dopamine D2 receptor and a full agonist at the serotonin 5-HT2A receptor. By modulating the activity of these receptors, 1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide 1 can affect the release of neurotransmitters such as dopamine and serotonin in the brain, which can have a significant impact on mood, motivation, and reward.
Biochemical and Physiological Effects:
Studies have shown that 1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide 1 can increase dopamine and serotonin levels in the brain, leading to an overall increase in mood and motivation. It has also been shown to decrease the reinforcing effects of drugs of abuse, suggesting that it may have potential as a treatment for addiction.
Advantages and Limitations for Lab Experiments
One advantage of using 1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide 1 in lab experiments is its high potency and selectivity for the dopamine D2 and serotonin 5-HT2A receptors. This makes it a useful tool for studying the role of these receptors in various neurological disorders. However, one limitation is that 1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide 1 has a relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several potential future directions for research on 1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide 1. One area of interest is its potential as a treatment for addiction, as studies have shown promising results in animal models. Another area of interest is its potential as a treatment for depression and anxiety, as it has been shown to modulate the activity of these neurotransmitters in the brain. Additionally, further studies could explore the long-term effects of 1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide 1 on brain function and behavior.
Synthesis Methods
The synthesis of 1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide 1 involves the reaction of benzylamine with 2-fluorobenzoyl chloride, followed by the addition of piperidine and subsequent carboxylation. The resulting product is a white crystalline powder with a melting point of 173-175°C.
Scientific Research Applications
Compound 1 has been studied for its potential therapeutic applications in the treatment of various neurological disorders such as depression, anxiety, and addiction. It has been shown to modulate the activity of certain receptors in the brain, such as the dopamine D2 receptor and the serotonin 5-HT2A receptor.
properties
IUPAC Name |
1-benzyl-N-(2-fluorophenyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2O/c20-17-8-4-5-9-18(17)21-19(23)16-10-12-22(13-11-16)14-15-6-2-1-3-7-15/h1-9,16H,10-14H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUEUDPHPMWDTTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=CC=CC=C2F)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-N-(2-fluorophenyl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.